Cas no 392299-54-6 (3-bromo-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3-bromo-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392299-54-6
• MF: C₁₄H₁₀BrN₅O₂S₃
• MW: 456.360496997833
• CID: 6158794
• PubChem ID: 4414282
• Update Time: 2025-07-20

3-bromo-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• 3-bromo-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024577152
• 3-bromo-N-[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• Oprea1_256420
• 392299-54-6
• F0417-1401
• 3-bromo-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• Inchi： 1S/C14H10BrN5O2S3/c15-9-3-1-2-8(6-9)11(22)18-13-19-20-14(25-13)24-7-10(21)17-12-16-4-5-23-12/h1-6H,7H2,(H,16,17,21)(H,18,19,22)
• InChI Key： RRXRVSRSYLBXQX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1=NN=C(S1)SCC(NC1=NC=CS1)=O)=O

Computed Properties

• Exact Mass: 454.91800g/mol
• Monoisotopic Mass: 454.91800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 179Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Recent Advances in the Study of 3-bromo-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392299-54-6)

The compound 3-bromo-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392299-54-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanism of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The structural uniqueness of this molecule, characterized by the presence of a thiadiazole and thiazole moiety, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling techniques to elucidate the molecular interactions underlying its inhibitory effects.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of cancer therapy. The compound has shown efficacy in suppressing tumor growth by modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated to assess its potential as a drug candidate.

Further investigations are underway to optimize the compound's chemical structure for enhanced therapeutic efficacy and reduced off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives based on this scaffold, paving the way for novel treatments in oncology and inflammatory diseases.

In conclusion, 3-bromo-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide represents a promising lead compound with significant potential for clinical translation. Continued research efforts are essential to fully exploit its therapeutic benefits and address any challenges related to its development and application.